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Compound of Interest

Compound Name: Coumarin 106

Cat. No.: B1593619

An In-depth Examination of Available Safety Data and Recommended Handling Protocols for
Drug Development Professionals

Coumarin 106, a fluorescent dye and a derivative of the coumarin chemical class, is utilized in
various research applications. While it has been identified as a non-toxic agent in specific cell-
based assays, a comprehensive and universally recognized Safety Data Sheet (SDS) detailing
its specific hazards remains elusive. This guide synthesizes the currently available safety
information for Coumarin 106 and supplements it with data from the broader coumarin family
to provide researchers, scientists, and drug development professionals with a thorough
understanding of its potential risks and the necessary precautions for safe handling.

It is imperative to note that one supplier, Cayman Chemical, classifies Coumarin 106 (under
the synonym Coumarin 478) as not hazardous according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). However, this is an exception, as the parent
compound, coumarin, and its derivatives are generally considered hazardous. Therefore, a
cautious approach is strongly recommended when handling Coumarin 106, assuming a
hazard profile similar to other coumarins until more specific data becomes available.

Physicochemical Properties

Understanding the physical and chemical characteristics of Coumarin 106 is fundamental to its
safe handling and use in experimental settings. The following table summarizes the available
data for Coumarin 106, supplemented with data for the general coumarin compound for
reference.
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Coumarin 106 (CAS:
41175-45-5)

Coumarin (General) (CAS:

Propert
perty 91-64-5)

Molecular Formula C1sH19NO2 CoHs02

Molecular Weight 281.35 g/mol [1] 146.14 g/mol [2]
] Colorless to white crystals or
Appearance Solid[3]
powder[2]
Melting Point Not available 68-71 °C[4]
Boiling Point Not available 298 °C at 760 mmHg[4]
- Soluble in DMSO (= 25 )
Solubility Soluble in water[4]
mg/mL)[1][5]
Vapor Pressure Not available 1 hPa @ 106 °C[4]

Toxicological Data

Limited toxicological data is available specifically for Coumarin 106. One study has shown it to
be non-toxic in Caco-2 cells, a human colon adenocarcinoma cell line.[1][6] However, this in

vitro result does not provide a complete toxicological profile. The data for the general coumarin
compound, which is classified as toxic, is provided below for a conservative safety assessment.

Toxicological Endpoint Coumarin 106 Coumarin (General)

Acute Oral Toxicity No data available LD50 (Rat): 293 mg/kg[7]

Acute Dermal Toxicity No data available Toxic in contact with skin.[8]

Acute Inhalation Toxicity

No data available

Toxic if inhaled.[8]

Skin Corrosion/Irritation

No specific data; handle with

caution.

May cause an allergic skin

reaction.[8]

Eye Corrosion/Irritation

No specific data; handle with

caution.

No information available;

assume potential for irritation.

[7]

Carcinogenicity

No data available

Not classified as a carcinogen.
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Safe Handling and Personal Protective Equipment
(PPE)

Given the potential hazards associated with coumarin compounds, stringent safety protocols
should be followed when handling Coumarin 106. The following workflow outlines the key

steps for safe handling in a laboratory setting.

4 Preparation N
Review Safety Data Sheet (SDS)
(Assume hazardous if specific SDS is unavailable)

i

Gon Appropriate Personal Protective Equipment (PPED
\- J

4 Handling N
Weighing and Preparation
(Use in a well-ventilated area or fume hood)

i

Experimental Use
(Avoid generating dust or aerosols)

. 4 ~ 4

/7
4
,7If spill occurs \
/

e Cleanup and Disposal
Spill Management Waste Disposal
(Follow established spill cleanup procedures) (Dispose of as hazardous waste)

For unused material

Stofage

Store in a cool, dry, well-ventilated area
(Keep container tightly closed)
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Caption: A logical workflow for the safe handling of chemical compounds like Coumarin 106.

Personal Protective Equipment (PPE) Recommendations

To minimize exposure, the following personal protective equipment should be worn when
handling Coumarin 106:

Eye Protection: Chemical safety goggles or a face shield.[9][10]
o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).[11]

o Skin and Body Protection: A laboratory coat and, if there is a risk of significant exposure,
additional protective clothing.

» Respiratory Protection: In case of inadequate ventilation or when handling powders that may
become airborne, a NIOSH-approved respirator is recommended.

First-Aid Measures

In the event of exposure to Coumarin 106, the following first-aid measures should be taken
immediately:
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Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If breathing has stopped,
give artificial respiration. Seek immediate

medical attention.[12]

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If irritation persists, seek medical
attention.[12]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[12]

Spill, Storage, and Disposal Procedures

Proper procedures for managing spills, storage, and disposal are critical to maintaining a safe

laboratory environment.

Spill Cleanup

In the event of a spill, follow these steps:

o Evacuate the area and ensure adequate ventilation.

o Wear appropriate PPE as outlined above.

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation. Place the

collected material into a sealed container for disposal.
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» For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in a sealed container for disposal.

e Clean the spill area with a suitable solvent, followed by soap and water.

Storage

Store Coumarin 106 in a tightly closed container in a cool, dry, and well-ventilated area, away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.[4]

Disposal

Dispose of Coumarin 106 and any contaminated materials as hazardous waste in accordance
with all applicable federal, state, and local regulations. Do not allow the material to enter drains
or waterways.

Experimental Protocols

Detailed experimental protocols for the safety testing of Coumarin 106 are not readily available
in the public domain. The toxicological data for the general coumarin compound is derived from
standard OECD (Organisation for Economic Co-operation and Development) test guidelines for
acute toxicity studies. For instance, the LD50 values are typically determined through studies
involving the administration of the substance to animals (e.g., rats) via different routes (oral,
dermal, inhalation) and observing the mortality rate over a specified period. The non-toxicity in
Caco-2 cells for Coumarin 106 would have been determined using cell viability assays, such
as the MTT or LDH assay, after exposing the cells to various concentrations of the compound.

In conclusion, while Coumarin 106 has shown a lack of toxicity in a specific in vitro assay, the
absence of a comprehensive SDS and the known hazards of the broader coumarin class
necessitate a cautious and well-informed approach to its handling. Researchers should adhere
to the stringent safety protocols outlined in this guide to minimize potential risks and ensure a
safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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